Cas no 155233-38-8 (Ethanone,1-(2,4-dihydroxy-6-tridecylphenyl)-)

• Product Name: Ethanone,1-(2,4-dihydroxy-6-tridecylphenyl)-
• CAS No: 155233-38-8
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 160250
• PubChem ID: 196947
• Update Time: 2025-04-19

Ethanone,1-(2,4-dihydroxy-6-tridecylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4-dihydroxy-6-tridecylphenyl)-
• 1-(2,4-dihydroxy-6-tridecylphenyl)ethanone
• Kneglomeratanone B
• CHEMBL449313
• Ethanone, 1-(2,4-dihydroxy-6-tridecylphenyl)-
• 155233-38-8
• DTXSID80165863

• Inchi： 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-18-15-19(23)16-20(24)21(18)17(2)22/h15-16,23-24H,3-14H2,1-2H3
• InChI Key： LKFIFZHFSPDZEZ-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(=C1C(C)=O)CCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 334.25079494g/mol
• Monoisotopic Mass: 334.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones